Cas no 1106749-40-9 (1-(4-chlorophenyl)-3-(2-fluoro-4-methoxyphenyl)-3-hydroxy-2H,3H,5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide)

1-(4-chlorophenyl)-3-(2-fluoro-4-methoxyphenyl)-3-hydroxy-2H,3H,5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide structure

1106749-40-9 structure

Product Name:1-(4-chlorophenyl)-3-(2-fluoro-4-methoxyphenyl)-3-hydroxy-2H,3H,5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide

CAS No:1106749-40-9

MF:C₁₉H₁₉BrClFN₂O₂S

MW:473.78676533699

CID:5756155

PubChem ID:18553130

Update Time:2024-01-14

1-(4-chlorophenyl)-3-(2-fluoro-4-methoxyphenyl)-3-hydroxy-2H,3H,5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide Chemical and Physical Properties

Names and Identifiers

- 1-(4-chlorophenyl)-3-(2-fluoro-4-methoxyphenyl)-3-hydroxy-2H,3H,5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide
- AKOS016371500
- 1-(4-chlorophenyl)-3-(2-fluoro-4-methoxyphenyl)-3-hydroxy-2H,3H,5H,6H,7H-1lambda5-imidazo[2,1-b][1,3]thiazin-1-ylium bromide
- 1-(4-chlorophenyl)-3-(2-fluoro-4-methoxyphenyl)-2,5,6,7-tetrahydroimidazo[2,1-b][1,3]thiazin-4-ium-3-ol;bromide
- F0522-0458
- 1106749-40-9
- 1-(4-chlorophenyl)-3-(2-fluoro-4-methoxyphenyl)-3-hydroxy-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide
- Inchi： 1S/C19H19ClFN2O2S.BrH/c1-25-15-7-8-16(17(21)11-15)19(24)12-22(14-5-3-13(20)4-6-14)18-23(19)9-2-10-26-18;/h3-8,11,24H,2,9-10,12H2,1H3;1H/q+1;/p-1
- InChI Key： XSNFJAOJZMLOOB-UHFFFAOYSA-M
- SMILES： [Br-].ClC1C=CC(=CC=1)N1C2=[N+](CCCS2)C(C2C=CC(=CC=2F)OC)(C1)O

Computed Properties

Exact Mass: 472.00232g/mol
Monoisotopic Mass: 472.00232g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 3
Complexity: 558
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 61Å²

1-(4-chlorophenyl)-3-(2-fluoro-4-methoxyphenyl)-3-hydroxy-2H,3H,5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide Pricemore >>

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